Cas no 2034269-35-5 (1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one)

• Product Name: 1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one
• CAS No: 2034269-35-5
• MF: C₁₇H₁₇Cl₂N₅O₂
• MW: 394.255181074142
• CID: 5549670
• Update Time: 2025-05-21

1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

• Inchi： 1S/C17H17Cl2N5O2/c18-14-4-3-11(6-15(14)19)17(26)23-9-13(10-23)24-8-12(20-21-24)7-22-5-1-2-16(22)25/h3-4,6,8,13H,1-2,5,7,9-10H2
• InChI Key： FMKWELRGHHZDNC-UHFFFAOYSA-N
• SMILES： N1(CC2=CN(C3CN(C(=O)C4=CC=C(Cl)C(Cl)=C4)C3)N=N2)CCCC1=O

Additional information on 1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2034269-35-5 and Product Name: 1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

The compound with the CAS number 2034269-35-5 and the product name 1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate architecture of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a pyrrolidinone moiety, which is a well-known scaffold in medicinal chemistry. Pyrrolidinones have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of a triazole ring further enhances the compound's potential by introducing additional binding pockets and modulating its electronic properties. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

The 3,4-dichlorobenzoyl group in the molecule adds another layer of complexity, providing a site for potential interactions with biological targets. This group is often employed in pharmaceuticals to enhance lipophilicity and improve membrane permeability, which are critical factors for drug efficacy. Additionally, the azetidine ring contributes to the molecule's rigidity, which can be advantageous in maintaining stable binding interactions with proteins or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that this compound may interact with various protein targets, including those involved in inflammatory pathways and cancer signaling. These findings are particularly intriguing given the growing interest in small molecule modulators as therapeutic agents.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it exhibits inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data indicates that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are known for their role in pain and inflammation. Furthermore, its interaction with other enzymes such as kinases has been observed, hinting at potential applications in oncology.

The synthesis of this compound presents a formidable challenge due to its multi-step nature and the need for precise regioselectivity. However, recent innovations in synthetic methodologies have made it more feasible to construct such complex structures efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the key bonds within the molecule. These advancements not only facilitate the production of this compound but also open avenues for synthesizing analogs with tailored properties.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new moieties, researchers can explore novel pharmacophores and enhance its therapeutic profile. For example, replacing the 3,4-dichlorobenzoyl group with other electrophilic substituents could alter its binding affinity and selectivity without compromising its overall efficacy.

The development of new drug candidates is often hampered by issues related to solubility and bioavailability. However, the structural features of this compound suggest that it may possess favorable pharmacokinetic properties. The presence of polar groups such as hydroxyl or amine functionalities can improve water solubility, while lipophilic regions enhance membrane penetration. Optimizing these properties will be crucial for translating preclinical findings into clinical success.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential to fully exploit the potential of this compound. Integrating experimental data with computational modeling will provide a comprehensive understanding of its mechanism of action and guide future modifications. Such collaborative efforts are likely to accelerate the discovery pipeline and bring new therapeutic options to patients in need.

The impact of this compound extends beyond mere biological activity; it also represents a significant step forward in synthetic chemistry. The ability to construct complex heterocyclic frameworks like this one demonstrates the growing sophistication of organic synthesis techniques. These advancements are not only beneficial for drug discovery but also contribute to our fundamental understanding of molecular architecture and function.

In conclusion, 1-({1-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one (CAS No. 2034269-35-5) is a structurally intricate molecule with promising biological activities and synthetic challenges that make it an attractive subject for further research. Its unique combination of functional groups and heterocyclic moieties positions it as a valuable candidate for drug development efforts aimed at addressing various diseases.